Cas no 1114596-81-4 (2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride)

• Product Name: 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride
• CAS No: 1114596-81-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD12026994
• CID: 1074571
• PubChem ID: 25219413
• Update Time: 2025-06-10

2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride
• 2-(aminomethyl)-3,5-dimethyl-4(1H)-pyridinone(SALTDATA: 2HCl 1H2O)
• AKOS000321465
• 1114596-81-4
• EN300-746346
• 2-(aminomethyl)-3,5-dimethyl-1H-pyridin-4-one
• STK501540
• 2-(aminomethyl)-3,5-dimethyl-1,4-dihydropyridin-4-one
• 2-(aminomethyl)-3,5-dimethylpyridin-4(1H)-one
• BS-37025
• 2-(aminomethyl)-3,5-dimethyl-4(1H)-pyridinone

• MDL： MFCD12026994
• Inchi： 1S/C8H12N2O/c1-5-4-10-7(3-9)6(2)8(5)11/h4H,3,9H2,1-2H3,(H,10,11)
• InChI Key： FRFBKMMQVOHTOP-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC(CN)=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride

Introduction to 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one Hydrochloride (CAS No. 1114596-81-4)

2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride (CAS No. 1114596-81-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3,5-dimethyl-4-oxo-4H-pyridin-2-yl)methanamine hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Properties

2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₃N₃O·HCl and a molecular weight of 207.68 g/mol. The compound exhibits good solubility in water and common organic solvents such as methanol and ethanol. Its chemical structure features a pyridine ring with two methyl groups at positions 3 and 5, an amine group attached to the methyl group at position 2, and a keto group at position 4. The presence of these functional groups contributes to the compound's reactivity and potential for forming various derivatives.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride has been reported in several studies. One common method involves the reaction of 3,5-dimethylpyridine-4-carbaldehyde with ammonia in the presence of an acid catalyst, followed by reduction and subsequent treatment with hydrochloric acid to form the hydrochloride salt. Another approach involves the condensation of 3,5-dimethylpyridine-4-carbaldehyde with methylamine in an acidic medium, followed by oxidation to form the keto group.

Biological Activities

2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride has shown promising biological activities in various studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The compound's ability to selectively inhibit CDKs makes it a potential candidate for the development of novel anticancer drugs.

In another study, researchers investigated the neuroprotective effects of 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride. The results showed that the compound effectively reduced oxidative stress and inflammation in neuronal cells exposed to toxic stimuli. These findings suggest that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Applications

The potential clinical applications of 2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride are currently being explored through preclinical studies and early-stage clinical trials. In preclinical models of cancer, the compound has demonstrated significant antitumor activity both in vitro and in vivo. Clinical trials are underway to evaluate its safety and efficacy in human patients with various types of cancer.

Beyond oncology, there is growing interest in using this compound for treating neurological disorders. Preclinical studies have shown that it can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. These findings have led to further investigations into its potential as a neuroprotective agent.

Conclusion

2-(Aminomethyl)-3,5-dimethylpyridin-4(1H)-one hydrochloride (CAS No. 1114596-81-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing treatments for various diseases.